Cas no 2694724-79-1 (tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate)

• Product Name: tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate
• CAS No: 2694724-79-1
• MF: C₁₄H₂₃N₃O₄S
• MW: 329.415122270584
• CID: 5613062
• PubChem ID: 165942265
• Update Time: 2025-06-07

tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33051326
• tert-butyl N-{2-[4-(methylamino)benzenesulfonamido]ethyl}carbamate
• 2694724-79-1
• tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate

• Inchi： 1S/C14H23N3O4S/c1-14(2,3)21-13(18)16-9-10-17-22(19,20)12-7-5-11(15-4)6-8-12/h5-8,15,17H,9-10H2,1-4H3,(H,16,18)
• InChI Key： CSTFYMUPPFZQKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC)(NCCNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 329.14092740g/mol
• Monoisotopic Mass: 329.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate

Introduction to Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate (CAS No. 2694724-79-1)

Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2694724-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural motif of this molecule incorporates a benzenesulfonamide moiety, which is known for its role in enhancing binding affinity and metabolic stability in drug candidates.

The tert-butyl group attached to the carbamate moiety not only influences the physicochemical properties of the compound but also contributes to its stability under various conditions. This feature makes it particularly useful in synthetic protocols where stability and reactivity control are paramount. The presence of a methylamino substituent on the aromatic ring further diversifies its chemical profile, enabling potential interactions with biological targets such as enzymes and receptors. Such structural features are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic applications. The benzenesulfonamide core is a recurring structure in this domain, having been implicated in various bioactive molecules targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific configuration of Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate positions it as a promising candidate for further derivatization and exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential utility in modulating biological pathways associated with cancer and inflammation. Current research indicates that sulfonamide derivatives can exhibit inhibitory effects on key enzymes involved in these pathways. For instance, studies have demonstrated that compounds containing the benzenesulfonamide moiety can interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis—a critical pathway in inflammation regulation. The incorporation of a methylamino group may enhance the binding interactions with target proteins, thereby improving the efficacy of potential drug candidates.

The tert-butyl carbamate functionality is another key feature that contributes to the compound's appeal. Carbamates are known for their ability to form stable hydrogen bonds with biological targets, which can be leveraged to enhance drug-receptor affinity. Additionally, carbamate-based drugs often exhibit favorable pharmacokinetic profiles, including good solubility and reduced toxicity. These attributes make Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate a valuable building block for designing next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for drug-like properties. Virtual screening techniques have been employed to identify potential hits based on structural similarity to known bioactive compounds. In this context, Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate has emerged as a structurally unique entity that warrants further experimental validation. Its combination of a sulfonamide core with a methylamino substituent suggests potential interactions with multiple biological targets, making it an attractive scaffold for polypharmacological approaches.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the sulfonamide bond between 4-(methylamino)benzenesulfonyl chloride and ethanolamine, followed by carbamate formation via reaction with di tert-butyl dicarbonate (Boc₂O). Advances in catalytic methods have enabled more sustainable synthetic routes, reducing waste and improving atom economy. Such green chemistry principles are increasingly being adopted in pharmaceutical research to align with environmental regulations and cost-efficiency goals.

In terms of biological evaluation, preliminary studies have shown that derivatives of this class exhibit promising activities against certain cancer cell lines. The ability of sulfonamide-containing compounds to disrupt protein-protein interactions has been explored as a mechanism for inhibiting tumor growth. Furthermore, the tert-butyl group may contribute to metabolic stability by shielding reactive sites from enzymatic degradation. These findings underscore the importance of structural optimization in maximizing therapeutic potential.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility or rapid metabolism. However, modifications to the molecular structure can mitigate these issues. For example, replacing hydrogen atoms with fluorine or chlorine atoms can alter electronic properties and improve bioavailability. Similarly, exploring different substituted patterns on the aromatic ring may enhance binding affinity while maintaining safety profiles. The flexibility offered by compounds like Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate allows chemists to experiment with various derivatives systematically.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for new drugs. High-throughput screening (HTS) platforms enable rapid testing of large libraries against disease-relevant targets, identifying lead compounds for further development. Given its unique structural features, Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate could serve as an excellent starting point for HTS campaigns aimed at identifying novel therapeutics.

The future directions for research involving this compound include exploring its role in modulating neurological disorders such as Alzheimer's disease and Parkinson's disease. Sulfonamide derivatives have shown promise as cholinesterase inhibitors—a key mechanism for treating cognitive decline associated with these conditions. Additionally, Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate could be investigated for its potential applications in antiviral therapy due to its ability to interact with viral proteases and other essential enzymes.

In conclusion, Tert-butyl N-{2-4-(methylamino)benzenesulfonamidoethyl}carbamate (CAS No., 2694724-79-1) represents a structurally intriguing compound with significant therapeutic implications across multiple disease areas including cancer, inflammation, and neurodegenerative disorders.* Its unique combination of functional groups—such as *the *tert-butyl* group,* *the *benzenesulfonamide* moiety,*and*the *methylaminosubstituent—*positions it as a valuable scaffold for medicinal chemistry innovation.* Continued research into this compound holds promise not only for developing novel drugs but also for advancing our understanding*of molecular interactions at*the *drug-target interface.* As computational methods*and high-throughput screening technologies*continue*to evolve,*compounds like *this one*are poised*to play an increasingly pivotal role*in next-generation pharmaceutical discovery.